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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentabromotoluene (PBT) is a brominated aromatic compound that has been historically

significant in various industrial applications, primarily for its flame-retardant properties. This

technical guide provides a comprehensive overview of its industrial uses, synthesis, and

toxicological profile, with a focus on quantitative data, experimental protocols, and the

underlying molecular mechanisms.

Physical and Chemical Properties
Pentabromotoluene is a white to off-white crystalline solid.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₇H₃Br₅ [2][3]

Molecular Weight 486.62 g/mol [2][3]

CAS Number 87-83-2 [2][3]

Melting Point 285-286 °C [4]

Appearance
White to light yellow to light

orange powder to crystal
[4]

Solubility Insoluble in water [4]

Stability Stable [4]

Historical Industrial Applications
The primary historical and ongoing industrial application of Pentabromotoluene is as an

additive flame retardant.[2] Its high bromine content makes it effective at inhibiting combustion

in a variety of polymers.

Key Application Areas:

Plastics and Polymers: Pentabromotoluene has been widely incorporated into plastics such

as polyethylene (PE), unsaturated polyesters, and SBR latex to meet flammability standards

in various sectors, including electronics, construction, and automotive.[2][5]

Textiles: It has been used to impart flame resistance to textiles used in upholstery, apparel,

and industrial fabrics.[2]

Rubber: The compound has also found use as a flame retardant in rubber formulations.[2]

Market Trends and Usage
While specific historical production volumes for Pentabromotoluene are not readily available,

market analysis reports for brominated flame retardants and Pentabromotoluene itself provide

insights into its usage trends. The global market for Pentabromotoluene was valued at

$183.723 million in 2021 and is projected to reach $230.2 million by 2025, indicating continued,
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albeit potentially scrutinized, use.[6][7] This data suggests a consistent demand in its primary

application as a flame retardant.

Experimental Protocols
Synthesis of Pentabromotoluene
While a highly detailed, step-by-step protocol for the synthesis of Pentabromotoluene is not

available in the public domain, the general method involves the bromination of toluene in the

presence of a catalyst. One cited method achieves a 99% yield using aluminum tribromide as a

catalyst with bromine, heated for 3 hours.[3]

Generalized Synthesis Workflow:

Caption: Generalized workflow for the synthesis of Pentabromotoluene.

Incorporation and Evaluation in Polyethylene
The following protocol outlines a general procedure for incorporating Pentabromotoluene into

polyethylene and evaluating its flame retardancy.

1. Compounding:

Dry high-density polyethylene (HDPE) pellets at 80°C for 4 hours.

Mechanically mix the dried HDPE pellets with the desired weight percentage of

Pentabromotoluene powder (e.g., 10-30 wt%).

Melt-compound the mixture using a twin-screw extruder with a specified temperature profile

(e.g., 180-220°C from hopper to die).

Pelletize the extruded strands.

2. Specimen Preparation:

Dry the compounded pellets at 80°C for 4 hours.

Injection mold the pellets into specimens of desired dimensions for various tests (e.g., UL-

94, LOI, cone calorimetry).
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3. Flame Retardancy Testing:

Limiting Oxygen Index (LOI): Determine the minimum oxygen concentration required to

sustain combustion of a vertically oriented specimen according to ASTM D2863.

UL-94 Vertical Burn Test: Classify the material's burning behavior (V-0, V-1, or V-2) based on

the time it takes for the flame to extinguish after ignition, according to the UL-94 standard.

Cone Calorimetry: Measure the heat release rate (HRR), time to ignition (TTI), and other

combustion parameters of a specimen subjected to a specific heat flux (e.g., 35 or 50

kW/m²) according to ASTM E1354.

Experimental Workflow for Flame Retardancy Evaluation:

Caption: Workflow for preparing and testing PBT-containing polyethylene.

Toxicological Profile
The toxicology of Pentabromotoluene is a subject of concern due to its persistence in the

environment and potential for bioaccumulation.

Animal Toxicity Studies
A subchronic toxicity study in rats provides some quantitative data on the effects of dietary

exposure to Pentabromotoluene.

Parameter Finding

No-Observed-Adverse-Effect Level (NOAEL)
5.0 ppm in the diet (equivalent to 0.35 mg/kg

body weight/day)

Observed Effects at Higher Doses
Mild, dose-dependent histopathological changes

in the thyroid, liver, and kidney.

Potential Signaling Pathway: Aryl Hydrocarbon Receptor
(AHR)
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While direct studies on the interaction of Pentabromotoluene with the Aryl Hydrocarbon

Receptor (AHR) are limited, this pathway is a well-established mediator of toxicity for many

halogenated aromatic hydrocarbons. The AHR is a ligand-activated transcription factor that,

upon binding to a ligand, translocates to the nucleus and initiates the transcription of a battery

of genes, including those involved in xenobiotic metabolism. Persistent activation of this

pathway can lead to a range of toxic effects.

Hypothesized AHR Signaling Pathway for Pentabromotoluene:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b047190?utm_src=pdf-body
https://www.benchchem.com/product/b047190?utm_src=pdf-body
https://www.benchchem.com/product/b047190?utm_src=pdf-body-img
https://www.benchchem.com/product/b047190?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. Pentabromotoluene - Wikipedia [en.wikipedia.org]

3. 2,3,4,5,6-PENTABROMOTOLUENE synthesis - chemicalbook [chemicalbook.com]

4. 2,3,4,5,6-PENTABROMOTOLUENE | 87-83-2 [chemicalbook.com]

5. The Flame Retardancy of Polyethylene Composites: From Fundamental Concepts to
Nanocomposites - PubMed [pubmed.ncbi.nlm.nih.gov]

6. cognitivemarketresearch.com [cognitivemarketresearch.com]

7. a2zmarketresearch.com [a2zmarketresearch.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Historical Industrial
Use of Pentabromotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047190#historical-use-of-pentabromotoluene-in-
industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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